2-{[(2,3-Dichlorophenyl)amino]carbonyl}cyclohexanecarboxylic acid

• IUPAC Name: 2-[(2,3-dichlorophenyl)carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H15Cl2NO3/c15-10-6-3-7-11(12(10)16)17-13(18)8-4-1-2-5-9(8)14(19)20/h3,6-9H,1-2,4-5H2,(H,17,18)(H,19,20)
• InChI Key: YWMOHGQQVHRBJF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)NC2=C(C(=CC=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H15Cl2NO3
• Molecular Weight: 316.2 g/mol

Description

“2-{[(2,3-Dichlorophenyl)amino]carbonyl}cyclohexanecarboxylic acid” is an organic compound. It is a derivative of cyclohexanecarboxylic acid, which is a carboxylic acid of cyclohexane. The compound belongs to the class of organic compounds known as phenoxyacetic acid derivatives.

Synthesis Analysis

The synthesis of such compounds often involves nucleophilic acyl substitution reactions of carboxylic acids. The Mannich reaction, a three-component organic reaction that involves the amino alkylation of an acidic proton next to a carbonyl functional group, could be a potential method for the synthesis.

Molecular Structure Analysis

The molecular structure of this compound would include a cyclohexane ring attached to a carboxylic acid group and a 2,3-dichlorophenyl group attached via an amide linkage.

Chemical Reactions Analysis

The compound, being a derivative of a carboxylic acid, can undergo various reactions typical of carboxylic acids. These include reactions with amines to form imines, a process known as the Mannich reaction. It can also undergo nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

While specific physical and chemical properties for this compound are not available, we can infer some general properties based on its structure. As an organic compound, it is likely to be a solid at room temperature. Its solubility would depend on factors such as polarity and the nature of the solvent.

Scientific Research Applications

Pharmaceutical Research and Drug Development

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Materials Science and Crystal Engineering

• Isomorphism and Intermolecular Interactions : Isomorphism between 2-DCABA and related compounds (like 2-((2,6-dimethylphenyl)amino)benzoic acid) sheds light on crystal packing and stability. .

Mechanism of Action

Target of Action

Based on its structure, it can be inferred that it may interact with proteins or enzymes that have affinity for carboxylic acid derivatives .

Mode of Action

Carboxylic acid derivatives are known to undergo nucleophilic acyl substitution reactions . In such reactions, a nucleophile attacks the carbonyl carbon, leading to a tetrahedral intermediate, which then collapses to expel a leaving group . This could potentially result in the modification of target proteins or enzymes, altering their function.

Biochemical Pathways

It’s worth noting that carboxylic acid derivatives can participate in a variety of biochemical reactions, including the formation of esters, amides, and other derivatives . These reactions can impact various biochemical pathways, potentially leading to downstream effects on cellular processes.